Cas no 1088-31-9 (4-chloro-2-phenyl-5-(2-propan-2-ylidenehydrazinyl)pyridazin-3-one)

• Product Name: 4-chloro-2-phenyl-5-(2-propan-2-ylidenehydrazinyl)pyridazin-3-one
• CAS No: 1088-31-9
• MF: C₁₃H₁₃ClN₄O
• MW: 276.721521139145
• CID: 1186805
• PubChem ID: 252989
• Update Time: 2025-04-20

4-chloro-2-phenyl-5-(2-propan-2-ylidenehydrazinyl)pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-phenyl-5-(2-propan-2-ylidenehydrazinyl)pyridazin-3-one
• NSC75318
• AC1L5N6G
• CTK4A6208
• 4-chloro-2-phenyl-5-[2-(propan-2-ylidene)hydrazinyl]pyridazin-3(2h)-one
• AR-1G1599
• AC1Q3FZB
• 4-chloro-5-isopropylidenehydrazino-2-phenyl-2H-pyridazin-3-one
• AG-J-37317
• NSC75318; AC1L5N6G; CTK4A6208; 4-chloro-2-phenyl-5-[2-(propan-2-ylidene)hydrazinyl]pyridazin-3(2h)-one; AR-1G1599; AC1Q3FZB; 4-chloro-5-isopropylidenehydrazino-2-phenyl-2H-pyridazin-3-one; AG-J-37317;
• 1088-31-9
• NSC-75318
• 4-Chloro-2-phenyl-5-(2-(propan-2-ylidene)hydrazinyl)pyridazin-3(2H)-one
• DTXSID80291419
• DS-014937

• Inchi： 1S/C13H13ClN4O/c1-9(2)16-17-11-8-15-18(13(19)12(11)14)10-6-4-3-5-7-10/h3-8,17H,1-2H3
• InChI Key： FMQGHVVBVZBKTQ-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)N=CC=1N/N=C(\C)/C)=O

Computed Properties

• Exact Mass: 276.07799
• Monoisotopic Mass: 276.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 361.3°C at 760 mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.621
• PSA: 57.06
• LogP: 2.76660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones